4-amino-3-(fluorosulfonyl)benzoic acid
Overview
Description
4-Amino-3-(fluorosulfonyl)benzoic acid (4-AFB) is a chemical compound that has recently gained attention due to its potential to be used in a variety of scientific research applications. 4-AFB is an organic compound with a fluorosulfonyl group attached to the fourth position of the benzene ring. 4-AFB has a broad range of applications in the field of synthetic chemistry and medicinal chemistry, and has been used to synthesize a variety of compounds, including drugs and other biologically active molecules.
Scientific Research Applications
4-amino-3-(fluorosulfonyl)benzoic acid has a wide range of applications in scientific research. It is used as an intermediate in the synthesis of a variety of compounds, including drugs, pesticides, and other biologically active molecules. 4-amino-3-(fluorosulfonyl)benzoic acid is also used as a substrate for enzyme-catalyzed reactions and as a reagent for the synthesis of other compounds. Additionally, 4-amino-3-(fluorosulfonyl)benzoic acid is used as a fluorescent probe for studying the structure and function of proteins.
Mechanism of Action
The mechanism of action of 4-amino-3-(fluorosulfonyl)benzoic acid is not well understood. However, it is believed that 4-amino-3-(fluorosulfonyl)benzoic acid acts as a substrate for enzyme-catalyzed reactions, and that it is able to interact with proteins and other molecules in a manner that is dependent on the structure and environment of the molecule. Additionally, 4-amino-3-(fluorosulfonyl)benzoic acid has been shown to interact with a variety of biological molecules, including nucleic acids, carbohydrates, and lipids.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-amino-3-(fluorosulfonyl)benzoic acid have not been extensively studied. However, in vitro studies have shown that 4-amino-3-(fluorosulfonyl)benzoic acid is able to inhibit the activity of a variety of enzymes, including proteases, phosphatases, and kinases. Additionally, 4-amino-3-(fluorosulfonyl)benzoic acid has been shown to interact with a variety of biological molecules, including nucleic acids, carbohydrates, and lipids.
Advantages and Limitations for Lab Experiments
4-amino-3-(fluorosulfonyl)benzoic acid is a useful reagent for a variety of laboratory experiments. It is relatively easy to synthesize, and is relatively stable in a variety of conditions. Additionally, 4-amino-3-(fluorosulfonyl)benzoic acid is non-toxic and has a low environmental impact. However, 4-amino-3-(fluorosulfonyl)benzoic acid is relatively expensive and its use can be limited by its reactivity with other molecules.
Future Directions
Future research on 4-amino-3-(fluorosulfonyl)benzoic acid could focus on further elucidating its biochemical and physiological effects, as well as its mechanism of action. Additionally, further research could focus on developing more efficient and cost-effective methods for synthesizing 4-amino-3-(fluorosulfonyl)benzoic acid. Additionally, further research could focus on developing new applications for 4-amino-3-(fluorosulfonyl)benzoic acid, such as its use as a fluorescent probe for studying the structure and function of proteins. Finally, further research could focus on developing new methods for using 4-amino-3-(fluorosulfonyl)benzoic acid in laboratory experiments.
Synthesis Methods
4-amino-3-(fluorosulfonyl)benzoic acid can be synthesized via a variety of methods, including the reaction of 4-amino-3-chlorobenzoic acid with fluorosulfonyl chloride in an organic solvent. This reaction produces 4-amino-3-(fluorosulfonyl)benzoic acid as the desired product, along with byproducts such as hydrochloric acid and hydrofluoric acid. The reaction is typically carried out in a sealed vessel, and the reaction conditions can be adjusted to optimize yield and purity of the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-3-(fluorosulfonyl)benzoic acid involves the introduction of a fluorosulfonyl group onto a benzoic acid derivative containing an amino group.", "Starting Materials": [ "4-aminobenzoic acid", "fluorosulfonic acid", "sodium hydroxide", "acetic anhydride", "sodium acetate", "water" ], "Reaction": [ "4-aminobenzoic acid is reacted with acetic anhydride and sodium acetate in water to form N-acetyl-4-aminobenzoic acid.", "N-acetyl-4-aminobenzoic acid is then reacted with fluorosulfonic acid in the presence of sodium hydroxide to introduce the fluorosulfonyl group onto the benzene ring.", "The resulting product is then hydrolyzed with sodium hydroxide to remove the acetyl group and form 4-amino-3-(fluorosulfonyl)benzoic acid." ] } | |
CAS RN |
2167367-63-5 |
Product Name |
4-amino-3-(fluorosulfonyl)benzoic acid |
Molecular Formula |
C7H6FNO4S |
Molecular Weight |
219.2 |
Purity |
95 |
Origin of Product |
United States |
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